Cas no 16768-46-0 (2,7-Naphthalenedisulfonicacid, 5-amino-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt (1:3))

• Product Name: 2,7-Naphthalenedisulfonicacid, 5-amino-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt (1:3)
• CAS No: 16768-46-0
• MF: C₁₆H₁₀N₃NaO₁₀S₃
• MW: 523.449470996857
• CID: 221752
• PubChem ID: 136170927
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 5-amino-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 5-amino-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt (1:3)
• trisodium 5-amino-4-hydroxy-3-[(2-sulphonatophenyl)azo]naphthalene-2,7-disulphonate
• trisodium (3E)-5-amino-4-oxo-3-[2-(2-sulfonatophenyl)hydrazinylidene]-3,4-dihydronaphthalene-2,7-disulfonate
• Trisodium 5-amino-4-hydroxy-3-((2-sulphonatophenyl)azo)naphthalene-2,7-disulphonate
• 5-Amino-4-hydroxy-3-[2-(sodiosulfo)phenylazo]-2,7-naphthalenedisulfonic acid disodium salt
• EINECS 240-823-4
• 16768-46-0

• Inchi： 1S/C16H13N3O10S3.Na/c17-10-7-9(30(21,22)23)5-8-6-13(32(27,28)29)15(16(20)14(8)10)19-18-11-3-1-2-4-12(11)31(24,25)26;/h1-7,20H,17H2,(H,21,22,23)(H,24,25,26)(H,27,28,29);/q;+1/p-3/b19-18+;
• InChI Key： KCMCPQZMKDSNMP-LTRPLHCISA-K
• SMILES： S(C1=C(C(=C2C(=CC(=CC2=C1)S(=O)(=O)[O-])N)O)/N=N/C1C=CC=CC=1S(=O)(=O)[O-])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 568.9223
• Monoisotopic Mass: 522.94260133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 989
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 268Ų

Experimental Properties

• PSA: 239.08